Cas no 477775-77-2 (M-Peg3-Nhs Carbonate)

• Product Name: M-Peg3-Nhs Carbonate
• CAS No: 477775-77-2
• MF: C₁₂H₁₉NO₈
• MW: 305.28116440773
• MDL: MFCD11041156
• CID: 2646575
• PubChem ID: 51340961
• Update Time: 2025-05-19

M-Peg3-Nhs Carbonate Chemical and Physical Properties

Names and Identifiers

• m-PEG3-succinimidyl carbonate
• m-PEG3-NHS carbonate
• CUA77577
• C70308
• 2-(2-(2-methoxyethoxy)ethoxy)ethyl succinimidyl carbonate
• mPEG3-NHS carbonate
• DA-55672
• mPEG3-SC
• JCUAHGNZBWSEIM-UHFFFAOYSA-N
• (2,5-dioxopyrrolidin-1-yl) 2-[2-(2-methoxyethoxy)ethoxy]ethyl carbonate
• BP-21577
• 2,5-Pyrrolidinedione, 1-[(1-oxo-2,5,8,11-tetraoxadodec-1-yl)oxy]-
• CS-0114749
• 2,5-DIOXOPYRROLIDIN-1-YL 2-[2-(2-METHOXYETHOXY)ETHOXY]ETHYL CARBONATE
• SB67239
• m-PEG4-NHS carbonate
• 477775-77-2
• SCHEMBL917594
• HY-141112
• M-PEG3-SUCCINIMIDYLCARBONATE
• carbonic acid 2,5-dioxo-pyrrolidin-1-yl ester 2-[2-(2-methoxy-ethoxy)-ethoxy]-ethyl ester
• N-Hydroxysuccinimide MeO-Peg3 carbonate
• AKOS040742014
• BS-32475
• 2,5-Dioxopyrrolidin-1-yl(2-(2-(2-methoxyethoxy)ethoxy)ethyl)carbonate
• MFCD11041156
• 2,5-Dioxopyrrolidin-1-yl (2-(2-(2-methoxyethoxy)ethoxy)ethyl) carbonate
• M-Peg3-Nhs Carbonate

• MDL： MFCD11041156
• Inchi： 1S/C12H19NO8/c1-17-4-5-18-6-7-19-8-9-20-12(16)21-13-10(14)2-3-11(13)15/h2-9H2,1H3
• InChI Key： JCUAHGNZBWSEIM-UHFFFAOYSA-N
• SMILES： O(C(=O)OCCOCCOCCOC)N1C(CCC1=O)=O

Computed Properties

• Exact Mass: 305.11106656 g/mol
• Monoisotopic Mass: 305.11106656 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 12
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 305.28
• XLogP3: -0.8
• Topological Polar Surface Area: 101Ų

Additional information on M-Peg3-Nhs Carbonate

Introduction to M-Peg3-Nhs Carbonate (CAS No 477775-77-2)

M-Peg3-Nhs Carbonate, with the chemical compound identifier CAS No 477775-77-2, is a specialized biochemical reagent that has garnered significant attention in the field of pharmaceutical research and biotechnology. This compound, featuring a modified polyethylene glycol (PEG) backbone, plays a crucial role in the development of targeted therapeutics and diagnostic agents. The inclusion of a NHS (N-hydroxysuccinimide) group enhances its utility in conjugation reactions, making it particularly valuable for the synthesis of bioconjugates.

The structure of M-Peg3-Nhs Carbonate is meticulously designed to optimize its solubility, stability, and biocompatibility. The PEG moiety, known for its ability to prolong circulation time in the bloodstream and reduce immunogenicity, is a cornerstone of modern drug delivery systems. The NHS group serves as a reactive handle, facilitating the attachment of various biomolecules such as antibodies, peptides, and enzymes. This dual functionality makes M-Peg3-Nhs Carbonate an indispensable tool in the creation of advanced pharmaceutical formulations.

Recent advancements in nanomedicine have highlighted the importance of PEGylated compounds in enhancing drug delivery efficiency. Studies have demonstrated that PEGylation can significantly improve the pharmacokinetic properties of therapeutic agents, leading to improved patient outcomes. M-Peg3-Nhs Carbonate has been employed in the development of nanoparticle-based drug delivery systems, where its ability to stabilize nanoparticles and prevent rapid clearance by the reticuloendothelial system has shown promising results.

In the realm of diagnostics, M-Peg3-Nhs Carbonate has found applications in the production of high-affinity binding agents. Its use in affinity chromatography and immunoprecipitation techniques has enabled researchers to isolate and purify target biomolecules with greater precision. The compound's compatibility with various labeling technologies has further expanded its utility in diagnostic assays, including ELISA and Western blotting.

The pharmaceutical industry has also leveraged M-Peg3-Nhs Carbonate in the development of monoclonal antibody-drug conjugates (ADCs). These conjugates represent a cutting-edge approach to targeted therapy, where cytotoxic agents are linked to antibodies for precise delivery to cancer cells. The PEGylated linker provided by M-Peg3-Nhs Carbonate enhances the stability and efficacy of these conjugates, ensuring that therapeutic agents are released only at their intended site of action.

Research into gene therapy has similarly benefited from the use of M-Peg3-Nhs Carbonate. The compound's ability to modify viral vectors has improved their transduction efficiency and reduced immune responses. This has been particularly relevant in the development of adeno-associated viral (AAV) vectors, which are widely used for gene delivery applications.

The synthesis and purification of M-Peg3-Nhs Carbonate adhere to stringent quality control measures to ensure consistency and reliability. Advanced synthetic methodologies have been developed to produce this compound with high purity and yield. Techniques such as solid-phase synthesis and continuous flow chemistry have been employed to optimize production processes.

The environmental impact of manufacturing processes for M-Peg3-Nhs Carbonate has also been a focus area. Efforts have been made to minimize waste generation and reduce energy consumption during synthesis. Green chemistry principles have been integrated into production protocols, aligning with global initiatives to promote sustainable practices.

Future research directions for M-Peg3-Nhs Carbonate include exploring its potential in regenerative medicine. Studies suggest that PEGylated compounds may facilitate tissue regeneration by promoting cell survival and reducing inflammation. The NHS group could be utilized to link growth factors or cytokines, creating advanced therapeutic formulations capable of stimulating tissue repair.

The versatility of M-Peg3-Nhs Carbonate extends beyond its current applications, opening doors for innovative uses in personalized medicine. By integrating this compound into individualized therapeutic strategies, researchers aim to enhance treatment outcomes for patients with diverse medical conditions.

In conclusion, M-Peg3-Nhs Carbonate (CAS No 477775-77-2) is a multifaceted biochemical reagent with broad implications in pharmaceuticals, diagnostics, and biotechnology. Its unique properties make it an invaluable tool for developing next-generation therapeutics and diagnostic agents. As research continues to uncover new applications for this compound, its significance in advancing medical science is poised to grow even further.